Cas no 51339-40-3 (3-bromo-5-nitrobenzoyl chloride)
3-Bromo-5-nitrobenzoyl chloride is a reactive aromatic acyl chloride derivative, primarily employed as a versatile intermediate in organic synthesis. Its key functional groups—a bromo substituent and a nitro group at the meta positions—enable selective electrophilic aromatic substitution and nucleophilic acyl substitution reactions. The compound is particularly useful in the preparation of pharmaceuticals, agrochemicals, and specialty polymers, where its electron-withdrawing groups enhance reactivity in coupling and condensation reactions. It exhibits high purity and stability under controlled conditions, ensuring consistent performance in synthetic applications. Proper handling is essential due to its moisture sensitivity and potential to release hydrogen chloride upon hydrolysis.
51339-40-3 structure
Product Name:3-bromo-5-nitrobenzoyl chloride
CAS No:51339-40-3
MF:C7H3BrClNO3
MW:264.460620164871
CID:2122999
PubChem ID:79018185
Update Time:2025-05-27
3-bromo-5-nitrobenzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-5-nitrobenzoyl chloride
- E97875
- ZFZCKJACMSJUOK-UHFFFAOYSA-N
- 51339-40-3
- 3-bromo-5-nitro-benzoyl chloride
- SCHEMBL1928079
- DB-339244
- 3-Bromo-5-nitrobenzoyl chloride, AldrichCPR
- 3-Bromo-5-nitrobenzoylchloride
- AKOS017552677
-
- Inchi： 1S/C7H3BrClNO3/c8-5-1-4(7(9)11)2-6(3-5)10(12)13/h1-3H
- InChI Key： ZFZCKJACMSJUOK-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)Cl)C=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 262.89848Da
- Monoisotopic Mass: 262.89848Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 62.9Ų
3-bromo-5-nitrobenzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013019380-1g |
3-Bromo-5-nitrobenzoyl chloride |
51339-40-3 | 97% | 1g |
$1504.90 | 2023-09-01 |
3-bromo-5-nitrobenzoyl chloride Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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